Cas no 81404-48-0 (1,2,3-Benzotriazin-4(3H)-one, 3-butoxy-)

• Product name: 1,2,3-Benzotriazin-4(3H)-one, 3-butoxy-
• CAS No: 81404-48-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 704012
• PubChem ID: 12863377

1,2,3-Benzotriazin-4(3H)-one, 3-butoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 3-butoxy-
• 3-butoxy-1,2,3-benzotriazin-4-one
• DTXSID10511798
• 81404-48-0
• 3-Butoxy-1,2,3-benzotriazin-4(3H)-one

• Inchi： InChI=1S/C11H13N3O2/c1-2-3-8-16-14-11(15)9-6-4-5-7-10(9)12-13-14/h4-7H,2-3,8H2,1H3
• InChI Key： GDWHDOURKVDGOQ-UHFFFAOYSA-N
• SMILES： CCCCON1C(=O)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų